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Compound of Interest

Compound Name: Perthane

Cat. No.: B1679655

An In-depth Examination of the Physicochemical Properties, Synthesis, Analysis, and
Toxicological Profile of 1,1-Dichloro-2,2-bis(4-ethylphenyl)ethane

This technical guide provides a comprehensive overview of Perthane (CAS Number: 72-56-0),
an organochlorine insecticide. The document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical and physical
properties, methods of synthesis and analysis, and its toxicological effects, with a focus on its
impact on the adrenal cortex.

Core Physicochemical Data

Perthane, chemically known as 1,1-dichloro-2,2-bis(4-ethylphenyl)ethane, is a solid substance.
[1][2] The technical-grade product often appears as a light yellow, waxy solid.[3] Key
quantitative data for Perthane are summarized in the table below for easy reference.

Property Value Source
CAS Number 72-56-0 [3]14]
Molecular Weight 307.26 g/mol

Molecular Formula C18H20CI2

Exact Mass 306.0942 Da

Appearance Solid powder, Off-White

Solubility Soluble in DMSO
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Synthesis and Manufacturing

The primary method for synthesizing Perthane involves the condensation reaction of
dichloroacetaldehyde with ethylbenzene. While detailed industrial synthesis protocols are
proprietary, a general laboratory-scale synthesis can be conceptualized based on similar
reactions for related organochlorine compounds.

Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of Perthane.

Analytical Methodologies

The detection and quantification of Perthane in various matrices, such as biological and
environmental samples, are crucial for toxicological and monitoring studies. The primary
analytical technigue employed is gas chromatography with electron capture detection (GC-
ECD), a method well-suited for halogenated compounds like organochlorine pesticides.

Experimental Protocol: Analysis of Perthane in
Biological Samples

This protocol outlines a general procedure for the analysis of Perthane in biological tissues.

1. Sample Preparation and Extraction:
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Homogenization: Homogenize a known weight of the biological tissue sample with a suitable
solvent, such as hexane or a mixture of hexane and acetone.

Extraction: Perform a liquid-liquid extraction. For fatty tissues, a cleanup step using
techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) with
Florisil or silica gel is necessary to remove lipids that can interfere with the analysis.

Concentration: Concentrate the extract to a small, known volume using a gentle stream of
nitrogen.

. Gas Chromatography-Electron Capture Detection (GC-ECD) Analysis:
Instrumentation: A gas chromatograph equipped with an electron capture detector.

Column: A capillary column suitable for organochlorine pesticide analysis (e.g., a non-polar
or semi-polar column).

Carrier Gas: High-purity nitrogen or helium.
Injector and Detector Temperatures: Optimized for the analysis of semi-volatile compounds.

Temperature Program: An oven temperature program that allows for the separation of
Perthane from other potential contaminants.

Quantification: Quantify the amount of Perthane in the sample by comparing the peak area
in the sample chromatogram to a calibration curve generated from known concentrations of
a Perthane analytical standard.

Analytical Workflow Diagram
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Caption: General workflow for the analysis of Perthane in biological samples.

Toxicological Profile and Mechanism of Action

Perthane is classified as an organochlorine pesticide and is known to exhibit toxicity. One of
the primary target organs is the adrenal gland. Exposure to Perthane can lead to
adrenocortical atrophy.

Effect on the Adrenal Cortex and Steroidogenesis

The adrenal cortex is responsible for the synthesis of steroid hormones (steroidogenesis), a
process that is critical for various physiological functions. Chemicals that disrupt adrenal
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function can have significant health impacts. Perthane, similar to other organochlorine
compounds like DDT, is known to interfere with the endocrine system.

The precise molecular mechanism of Perthane's toxicity on the adrenal cortex is not fully
elucidated. However, it is hypothesized that Perthane and its metabolites may disrupt the
steroidogenic pathway. This disruption could occur at several points, including the expression
of key steroidogenic enzymes or the function of the steroidogenic acute regulatory (StAR)
protein, which is a critical gatekeeper for cholesterol transport into the mitochondria, the initial
and rate-limiting step in steroidogenesis. The disruption of steroidogenesis can be mediated
through various signaling pathways, including those involving protein kinase A (PKA) and
protein kinase C (PKC).

Postulated Signaling Pathway of Perthane-Induced
Adrenal Toxicity
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Caption: Postulated signaling pathway for Perthane-induced adrenal toxicity.

In conclusion, this technical guide provides essential information for researchers working with
Perthane. The data and protocols presented here are intended to serve as a foundation for
further investigation into the properties, analytical detection, and toxicological mechanisms of
this compound. Given its effects on the endocrine system, further research into the specific
signaling pathways affected by Perthane is warranted to fully understand its biological impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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